Cas no 133805-35-3 (N-(20-amino-4,8,12,17-tetraazaicos-1-yl)-2,5-dihydroxybenzamide)

• Product Name: N-(20-amino-4,8,12,17-tetraazaicos-1-yl)-2,5-dihydroxybenzamide
• CAS No: 133805-35-3
• MF: C₂₃H₄₄N₆O₃
• MW: 452.633865356445
• CID: 1234216
• PubChem ID: 179257
• Update Time: 2025-04-20

N-(20-amino-4,8,12,17-tetraazaicos-1-yl)-2,5-dihydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(20-amino-4,8,12,17-tetraazaicos-1-yl)-2,5-dihydroxybenzamide
• N-[3-[3-[3-[4-(3-aminopropylamino)butylamino]propylamino]propylamino]propyl]-2,5-dihydroxybenzamide
• alpha-Agatoxin AG 452a
• Benzamide, N-(20-amino-4,8,12,17-tetraazaeicos-1-yl)-2,5-dihydroxy-
• DTXSID90158382
• 133805-35-3

• Inchi： 1S/C23H44N6O3/c24-9-3-12-25-10-1-2-11-26-13-4-14-27-15-5-16-28-17-6-18-29-23(32)21-19-20(30)7-8-22(21)31/h7-8,19,25-28,30-31H,1-6,9-18,24H2,(H,29,32)
• InChI Key： JLMPLFOTMMZOJF-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=CC=1O)O)NCCCNCCCNCCCNCCCCNCCCN

Computed Properties

• Exact Mass: 452.34782
• Monoisotopic Mass: 452.34748929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 21
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 143.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylamides